Cas no 24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-)

24664-56-0 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
CAS No:24664-56-0
Molecular Formula:C15H17N3O
Molecular Weight:255.31498
CID:266727
PubChem ID:3038283
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
- (4Z)-5-methyl-2-phenyl-4-(pyrrolidin-1-ylmethylidene)pyrazol-3-one
- 2-Pyrazolin-5-one, 3-methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-
- 24664-56-0
- 3-Methyl-1-phenyl-4-((N-pyrrolidino)methylene)-2-pyrazolin-5-one
- 3-Methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-2-pyrazolin-5-one
- BRN 0798582
- 5-25-14-00511 (Beilstein Handbook Reference)
-
- InChIKey: WHNGAXRFVNWKEE-KAMYIIQDSA-N
- Inchi: InChI=1S/C15H17N3O/c1-12-14(11-17-9-5-6-10-17)15(19)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3/b14-11-
- SMILES: CC1=NN(C2C=CC=CC=2)C(=O)/C/1=C\N1CCCC1
Computed Properties
- Exact Mass: 255.13731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.137162174g/mol
- Heavy Atom Count: 19
- Complexity: 415
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Related Literature
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Maggie Tam,Herbert H. Hill, Jr. Analyst, 2011,136, 3098-3106
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Juhua Luo,Zhu Yan,Rongqi Liu,Jianguang Xu,Xu Wang RSC Adv., 2017,7, 23246-23254
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Ashish Dubey,Nirmal Adhikari,Sally Mabrouk,Fan Wu,Ke Chen,Shangfeng Yang,Qiquan Qiao J. Mater. Chem. A, 2018,6, 2406-2431
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A. Vila-Costa,J. Ràfols-Ribé,M. Gonzalez-Silveira,A. Lopeandía,J. Ll. Tamarit,J. Rodríguez-Viejo Phys. Chem. Chem. Phys., 2019,21, 10436-10441
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WenZhong Wang,Ling Zhang Dalton Trans., 2016,45, 11306-11311
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Thibaud Coradin,Aurélie Coupé,Jacques Livage J. Mater. Chem., 2003,13, 705-707
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Ji Beom Shin,Bum Chul Park,Sang Won Byun,Yu Jin Kim Nanoscale, 2019,11, 4591-4600
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Bo Zheng,Zheng Luo,Yan Deng,Qiao Zhang,Lingyan Gao,Shengyi Dong Chem. Commun., 2019,55, 782-785
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S. Ramakrishnan,M. Dhakshnamoorthy,E. J. Jelmy,R. Vasanthakumari,Nikhil K. Kothurkar RSC Adv., 2014,4, 9743-9749
24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-) Related Products
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